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Compound of Interest

Compound Name: KF-14124

Cat. No.: B1673619

In-Depth Technical Guide: KF-14124

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of KF-14124, a potent anti-ischemic agent. The information is compiled

from seminal research and is intended to support further investigation and drug development

efforts.

Chemical Structure and Properties

KF-14124, identified as compound 13 in the foundational study by Hayashi et al. (1993), is a
1,4:3,6-dianhydro-L-iditol 2-nitrate derivative with a phenylthiopropyl-substituted piperazine
moiety.[1] Its systematic name is (3S,3aS,6S,6aR)-6-(4-(3-(phenylthio)propyl)piperazin-1-
yl)hexahydrofuro[3,2-b]furan-3-yl nitrate.[2]

Chemical Structure:

A 2D representation of the chemical structure of KF-14124 is provided below. This structure
can be visualized from its SMILES notation.
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Physicochemical Properties:
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A summary of the key physicochemical properties of KF-14124 is presented in the table below.

Property Value Reference
CAS Number 134186-26-8 [2]
Chemical Formula C19H27N305S [2]
Molecular Weight 409.50 g/mol [2]
Exact Mass 409.1671 [2]
Elemental Analysis C, 55.73; H, 6.65; N, 10.26; O, o]
19.53; S, 7.83
Appearance Solid powder [2]
Solubility Soluble in DMSO [2]

Biological Activity and Mechanism of Action

KF-14124 is characterized as a potent, orally active anti-ischemic and antianginal agent.[1] As
a nitrate derivative, its mechanism of action is presumed to involve the release of nitric oxide
(NO), a key signaling molecule in the cardiovascular system that leads to vasodilation and
improved blood flow to ischemic tissues.

The primary biological activities of KF-14124, as identified in preclinical studies, include:

» Anti-ischemic Activity: Demonstrated potent activity in a lysine-vasopressin-induced angina
pectoris model in rats.[1][2]

e Reduction of Left Ventricular End-Diastolic Pressure (LVEDP): Intraduodenal administration
of KF-14124 showed a tendency to decrease LVEDP in a propranolol-induced heart failure
model in dogs.[1]

o Protection against Reperfusion Arrhythmia: Exhibited a potent protective effect against
reperfusion arrhythmia in rats.[1]

Experimental Protocols
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The following sections detail the methodologies for the key experiments cited in the evaluation
of KF-14124's biological activity.

Synthesis of KF-14124

The synthesis of KF-14124 is part of a broader synthesis of a series of 5-deoxy-5-(4-
substituted piperazin-1-yl)-1,4:3,6-dianhydro-L-iditol 2-nitrates. The general synthetic pathway
involves the reaction of a suitable 1,4:3,6-dianhydro-L-iditol precursor with a substituted
piperazine. For KF-14124, this involves the introduction of the 3-(phenylthio)propyl group onto
the piperazine ring.

General Synthesis Workflow

Geaction with substituted piperazine)

G—deoxy-s-m-substituted piperazin-l-yl)-1,4:3,6-dianhydro-L-idit9

Click to download full resolution via product page

General synthetic pathway for KF-14124.
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Lysine-Vasopressin-Induced Angina Pectoris Model in
Rats

This model is used to assess the antianginal activity of compounds by measuring their ability to
inhibit T-wave elevation in the electrocardiogram (ECG) induced by lysine-vasopressin.

Angina Pectoris Model Workflow

Oral administration of KF-14124 or vehicle

'

Intravenous injection of Lysine-Vasopressin

ECG recording

>

Click to download full resolution via product page

Experimental workflow for the angina pectoris model.

Propranolol-Induced Heart Failure Model in Dogs

This model evaluates the effect of a substance on cardiac hemodynamics in a state of induced

heart failure.
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Heart Failure Model Workflow

Inductlon of heart failure with Propranolol
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Gntraduodenal administration of KF-141249

Gemodynamic monitoringD

:
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Experimental workflow for the heart failure model.

Reperfusion Arrhythmia Model in Rats

This model assesses the protective effect of a compound against arrhythmias that occur upon
restoration of blood flow to an ischemic area of the heatrt.
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Reperfusion Arrhythmia Model Workflow

G\dministration of KF-14124 or vehicla

'

Coronary artery ligation to induce ischemia

'

Release of ligation to induce reperfusion

ECG monitoring

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. The effects of dobutamine, propranolol and nitroglycerin on an experimental canine model
of congestive heart failure - PubMed [pubmed.nchbi.nlm.nih.gov]

o 2. Abrogation of ventricular arrhythmias in a model of ischemia and reperfusion by targeting
myocardial calcium cycling - PMC [pmc.ncbi.nlm.nih.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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